Toll-like Receptor 2 (TLR2)
Target Description
Toll-like Receptor 2 (TLR2) is a pattern recognition receptor crucial for innate immunity, recognizing diverse pathogen-associated molecular patterns (PAMPs) from bacteria and fungi, as well as danger-associated molecular patterns (DAMPs). Upon ligand binding, TLR2 heterodimerizes, typically with TLR1 or TLR6, initiating signaling cascades that activate NF-κB and MAPK pathways, leading to the production of pro-inflammatory cytokines. Its dysregulation is implicated in inflammatory diseases, autoimmune disorders, and cancer, making it a significant therapeutic target for immunomodulation.
Related Compounds
Methyl vanillate glucoside
Methyl vanillate glucoside
CAS: 72500-11-9
6,7-Dihydroneridienone A
6,7-Dihydroneridienone A
CAS: 72959-46-7
Sventenic acid
Sventenic acid
CAS: 126778-79-8
6a-Hydroxymaackiain
6a-Hydroxymaackiain
CAS: 61218-44-8
Cyclo(L-Ala-L-Pro)
Cyclo(L-Ala-L-Pro)
CAS: 36357-32-1
16-Nor-15-oxodehydroabietic acid
16-Nor-15-oxodehydroabietic acid
CAS: 200813-31-6
Isoelemicin
Isoelemicin
CAS: 5273-85-8
16-Hydroxy-2-oxocleroda-3,13-dien-15,16-olide
16-Hydroxy-2-oxocleroda-3,13-dien-15,16-olide
CAS: 165459-53-0
Erythrabyssin II
Erythrabyssin II
CAS: 77263-06-0
12α-Hydroxygrandiflorenic acid
12α-Hydroxygrandiflorenic acid
CAS: 63768-17-2
Prionitin
Prionitin
CAS: 117469-56-4
1-肉豆蔻酸单甘油酯
1-Monomyristin
CAS: 589-68-4
白绵马素AA
Albaspidin AA
CAS: 3570-40-9
黄杨酮碱
Buxtamine
CAS: 4236-73-1
肉豆蔻酸甘油三酯
Glycerol tritetradecanoate
CAS: 555-45-3
樱草根苷
Primulaverin
CAS: 154-61-0
Primulic Acid 2
Primulic Acid 2
CAS: 208599-88-6
水苏糖
Stachyose
CAS: 470-55-3
6'-唾液酸乳糖钠盐
6'-Sialyllactose Sodium Salt
CAS: 157574-76-0
3-岩藻糖基乳糖
3-Fucosyllactose
CAS: 41312-47-4
2'-岩藻糖基乳糖
2'-Fucosyllactose
CAS: 41263-94-9
Vasicinol
Vasicinol
CAS: 5081-51-6
麦芽七糖
Maltoheptaose
CAS: 34620-78-5
五味子酮
Schisandrone
CAS: 98619-25-1
炎症性肠病
Inflammatory Bowel Disease
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
肺炎
Pneumonia
肥胖症
Obesity
肠道菌群调节
Intestinal flora regulation
呼吸道感染
Respiratory tract infection
益生元作用
Prebiotic Effect
皮肤疾病
Skin Diseases
金黄色葡萄球菌感染
Staphylococcus aureus Infection
结核病
Tuberculosis
细菌性肺炎
Bacterial Pneumonia
细菌性皮肤感染
Bacterial Skin Infection
念珠菌血症
Candidemia
肺结核
Pulmonary Tuberculosis
新生儿坏死性小肠结肠炎
Necrotizing Enterocolitis in Neonates